Cas no 2228047-34-3 ((2S)-4-(2-methylcyclopropyl)butan-2-ol)

• Product Name: (2S)-4-(2-methylcyclopropyl)butan-2-ol
• CAS No: 2228047-34-3
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 5825602
• PubChem ID: 165609610
• Update Time: 2025-06-10

(2S)-4-(2-methylcyclopropyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2-methylcyclopropyl)butan-2-ol
• EN300-1745723
• 2228047-34-3

• Inchi： 1S/C8H16O/c1-6-5-8(6)4-3-7(2)9/h6-9H,3-5H2,1-2H3/t6?,7-,8?/m0/s1
• InChI Key： SLVORXRDKZGNDN-WTIBDHCWSA-N
• SMILES： O[C@@H](C)CCC1CC1C

Computed Properties

• Exact Mass: 128.120115130g/mol
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 90.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-(2-methylcyclopropyl)butan-2-ol

Chemical Profile of (2S)-4-(2-methylcyclopropyl)butan-2-ol (CAS No. 2228047-34-3)

(2S)-4-(2-methylcyclopropyl)butan-2-ol, identified by its CAS number 2228047-34-3, is a complex organic compound with significant potential in the field of pharmaceutical and biochemical research. This compound belongs to the class of secondary alcohols, characterized by its chiral center and unique structural motif. The presence of a 2-methylcyclopropyl group in its molecular structure imparts distinct physicochemical properties, making it a subject of interest for synthetic chemists and biologists alike.

The stereochemistry of (2S)-4-(2-methylcyclopropyl)butan-2-ol is particularly noteworthy, as the (S)-configuration at the chiral center can influence its biological activity. In recent years, there has been growing interest in the development of enantiomerically pure compounds for pharmaceutical applications, due to their improved efficacy and reduced side effects compared to racemic mixtures. The synthesis of such compounds often requires sophisticated methodologies, including asymmetric hydrogenation and chiral resolution techniques.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of (2S)-4-(2-methylcyclopropyl)butan-2-ol with greater accuracy. Molecular modeling studies suggest that this compound may interact with specific biological targets, making it a promising candidate for drug discovery. For instance, its structural features could potentially mimic natural signaling molecules or inhibit key enzymes involved in metabolic pathways. Such interactions are critical for understanding the compound's pharmacological profile and its potential therapeutic applications.

The synthesis of (2S)-4-(2-methylcyclopropyl)butan-2-ol involves multiple steps, each requiring careful optimization to ensure high yield and enantioselectivity. One common approach involves the reduction of a corresponding ketone using chiral catalysts, such as ruthenium-based complexes or enzymatic systems. These methods have been refined over the years, allowing for the efficient production of enantiomerically pure alcohols like this one.

In addition to its pharmaceutical relevance, (2S)-4-(2-methylcyclopropyl)butan-2-ol has also been explored in materials science research. Its unique molecular architecture makes it a suitable candidate for designing novel polymers or liquid crystals with tailored properties. For example, researchers have investigated its potential use in creating chiral dopants for liquid crystal displays (LCDs), where optical activity is essential for achieving high-resolution imaging.

The physicochemical properties of (2S)-4-(2-methylcyclopropyl)butan-2-ol, such as its boiling point, solubility, and melting point, are influenced by the presence of the cyclopropyl and methyl groups. These structural features contribute to its stability under various conditions, making it a reliable intermediate in synthetic chemistry. Furthermore, its relatively high lipophilicity suggests that it may be well-absorbed in biological systems, which could enhance its bioavailability if used in drug formulations.

Current research is focused on expanding the synthetic toolkit for derivatives of (2S)-4-(2-methylcyclopropyl)butan-2-ol. By introducing functional groups or altering the stereochemistry, scientists aim to develop new compounds with enhanced biological activity. For instance, modifications at the alcohol moiety could lead to novel esters or amides with different pharmacological profiles. Such derivatives might exhibit improved binding affinity or selectivity for specific targets.

The role of spectroscopic techniques in characterizing (2S)-4-(2-methylcyclopropyl)butan-2-ol cannot be overstated. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the compound's molecular structure, while mass spectrometry (MS) helps confirm its purity and fragmentation patterns. These analytical methods are indispensable for ensuring that the compound meets the stringent requirements for pharmaceutical use.

In conclusion, (2S)-4-(2-methylcyclopropyl)butan-2-ol (CAS No. 2228047-34-3) represents a fascinating compound with diverse applications in chemistry and biology. Its unique structural features and stereochemical configuration make it a valuable scaffold for drug discovery and materials science research. As synthetic methodologies continue to evolve, the potential applications of this compound are likely to expand further, offering new opportunities for innovation in both academic and industrial settings.